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Executive Summary
N-Nitrosoglyphosate (NNG) is a nitrosamine derivative of glyphosate, the world's most widely

used herbicide. While the environmental fate of glyphosate has been extensively studied,

specific data on the behavior of NNG in soil is notably scarce in publicly available scientific

literature. This technical guide synthesizes the current understanding of NNG's potential

environmental fate in soil, drawing inferences from the known properties of glyphosate and

other N-nitrosamines. It also provides detailed, standardized experimental protocols that are

essential for generating the much-needed quantitative data on NNG's degradation, sorption,

and leaching in soil. The formation of NNG in soil is a key consideration, arising from the

reaction of glyphosate with nitrites. This guide outlines the potential pathways of its dissipation

and the methodologies required to rigorously assess its environmental risk.

Introduction
N-Nitrosoglyphosate (NNG) is recognized as a potentially toxic impurity and a degradation

product of glyphosate.[1] Its formation can occur in soil under conditions where both glyphosate

and nitrite are present.[1] Concerns regarding N-nitrosamines as a class of compounds, many

of which are potent carcinogens, necessitate a thorough understanding of the environmental

fate of NNG. However, a comprehensive review of the scientific literature reveals a significant

data gap regarding the specific degradation kinetics, sorption characteristics, and leaching

potential of NNG in soil environments.
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This guide provides a framework for understanding the potential behavior of NNG in soil by

examining the well-documented fate of its parent compound, glyphosate, and the general

behavior of other N-nitrosamines. Furthermore, it details the standardized experimental

protocols from the Organisation for Economic Co-operation and Development (OECD) and the

U.S. Environmental Protection Agency (EPA) Office of Chemical Safety and Pollution

Prevention (OCSPP) that are critical for generating the necessary quantitative data to perform

a robust environmental risk assessment of NNG.

Formation of N-Nitrosoglyphosate in Soil
The primary pathway for the formation of N-Nitrosoglyphosate in the soil environment is the

reaction of glyphosate with nitrite ions (NO₂⁻). This reaction, known as nitrosation, is influenced

by several soil properties.

Presence of Precursors: The fundamental requirement for NNG formation is the

simultaneous presence of glyphosate and nitrite in the soil. Glyphosate is introduced through

agricultural practices, while nitrites are naturally occurring intermediates in the nitrogen

cycle, formed during the nitrification of ammonia.

Soil pH: The nitrosation of secondary amines is generally favored under acidic conditions.

Organic Matter: The presence of organic matter can influence the availability of both

glyphosate and nitrites, potentially impacting the rate of NNG formation.[2]

Microbial Activity: Soil microorganisms play a crucial role in the nitrogen cycle and can

influence nitrite concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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